Cas no 1396630-53-7 (N-{2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethyl}-5-oxo-1,4-thiazepane-3-carboxamide)

• Product Name: N-{2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethyl}-5-oxo-1,4-thiazepane-3-carboxamide
• CAS No: 1396630-53-7
• MF: C₁₁H₁₇N₅O₂S₂
• MW: 315.414978742599
• CID: 5400362
• Update Time: 2025-06-13

N-{2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethyl}-5-oxo-1,4-thiazepane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Hexahydro-N-[2-[(4-methyl-4H-1,2,4-triazol-3-yl)thio]ethyl]-5-oxo-1,4-thiazepine-3-carboxamide
• N-{2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethyl}-5-oxo-1,4-thiazepane-3-carboxamide

• Inchi： 1S/C11H17N5O2S2/c1-16-7-13-15-11(16)20-5-3-12-10(18)8-6-19-4-2-9(17)14-8/h7-8H,2-6H2,1H3,(H,12,18)(H,14,17)
• InChI Key： DCFUBKNHQSIOTM-UHFFFAOYSA-N
• SMILES： S1CCC(=O)NC(C(NCCSC2N(C)C=NN=2)=O)C1

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.70±0.20(Predicted)

Additional information on N-{2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethyl}-5-oxo-1,4-thiazepane-3-carboxamide

Recent Advances in the Study of N-{2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethyl}-5-oxo-1,4-thiazepane-3-carboxamide (CAS: 1396630-53-7)

The compound N-{2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethyl}-5-oxo-1,4-thiazepane-3-carboxamide (CAS: 1396630-53-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent modulator of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The presence of the 1,2,4-triazole and thiazepane moieties in its structure is believed to contribute to its high binding affinity and selectivity towards target proteins. Researchers have employed advanced computational modeling techniques, such as molecular docking and dynamics simulations, to elucidate the interactions between this compound and its biological targets.

In vitro and in vivo experiments have demonstrated promising results, with the compound showing efficacy in reducing tumor growth and inflammation in preclinical models. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been a focal point of recent investigations. These studies suggest that structural modifications could further optimize its therapeutic potential while minimizing off-target effects.

Furthermore, the synthesis of N-{2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethyl}-5-oxo-1,4-thiazepane-3-carboxamide has been refined to improve yield and purity. Recent protocols emphasize the use of green chemistry principles, reducing the environmental impact of its production. Analytical techniques such as HPLC-MS and NMR spectroscopy have been instrumental in characterizing the compound and ensuring batch-to-batch consistency.

Looking ahead, ongoing research is exploring the compound's potential in combination therapies, particularly with existing chemotherapeutic agents. Preliminary data indicate synergistic effects, which could pave the way for novel treatment regimens. Additionally, efforts are underway to identify biomarkers that could predict patient responsiveness to therapies involving this compound.

In conclusion, N-{2-[(4-methyl-4H-1,2,4-triazol-3-yl)sulfanyl]ethyl}-5-oxo-1,4-thiazepane-3-carboxamide represents a promising candidate for further development in medicinal chemistry. Its multifaceted biological activities and adaptable synthetic routes make it a valuable subject of study. Future research should focus on translational studies to bridge the gap between preclinical findings and clinical applications.